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Compound of Interest

Compound Name:
4-Chloro-3-(2-

methoxyethoxy)phenol

Cat. No.: B8032784

Get Quote

Abstract & Strategic Analysis
The target molecule, 4-Chloro-3-(2-methoxyethoxy)phenol, features a resorcinol core with a

chlorine atom at the 4-position and a methoxyethyl ether chain at the 3-position. This

substitution pattern is critical for modulating lipophilicity and binding affinity in drug scaffolds,

particularly in EGFR or VEGFR kinase inhibitors where the 3-alkoxy-4-chloro motif is common.

Retrosynthetic Logic
The primary challenge is regioselectivity. 4-Chlororesorcinol (4-chloro-1,3-dihydroxybenzene)

possesses two hydroxyl groups with distinct electronic and steric environments:

1-OH (Para to Cl): Less acidic (

).

3-OH (Ortho to Cl): More acidic (

) due to the inductive electron-withdrawing effect of the adjacent chlorine atom.
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Synthetic Strategy: By exploiting the acidity difference ($ \Delta pK_a \approx 0.9 $), we can

achieve regioselective mono-alkylation at the 3-position using a weak base (Potassium

Carbonate) under stoichiometric control. This avoids the need for protection/deprotection steps.

Reagents & Materials Checklist
Reagent CAS No.[1][2][3] Role Grade/Purity

4-Chlororesorcinol 95-88-5 Starting Material >98% (HPLC)

1-Bromo-2-

methoxyethane
6482-24-2 Electrophile >97%

Potassium Carbonate

(K₂CO₃)
584-08-7 Base Anhydrous, Powder

Potassium Iodide (KI) 7681-11-0 Catalyst (Finkelstein) Reagent Grade

DMF (N,N-

Dimethylformamide)
68-12-2 Solvent

Anhydrous (<0.05%

H₂O)

Ethyl Acetate 141-78-6 Extraction Solvent ACS Grade

Hydrochloric Acid (1N) 7647-01-0
Quenching/Neutralizat

ion
Standard Soln.[3]

Critical Parameter - Base Selection:

K₂CO₃: Preferred.[4] Mild enough to deprotonate the more acidic 3-OH selectively without

generating the dianion.

Cs₂CO₃: Avoid unless conversion is low; higher solubility may reduce regioselectivity by

promoting rapid dianion formation.

Experimental Protocol (Route A: Direct
Regioselective Alkylation)
Reaction Setup

Apparatus: 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar, reflux

condenser, and nitrogen inlet.
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Inert Atmosphere: Flush the system with nitrogen for 10 minutes prior to addition.

Step-by-Step Procedure
Step 1: Solubilization & Activation

Charge 4-Chlororesorcinol (14.46 g, 100 mmol) into the RBF.

Add DMF (100 mL, 7 vol). Stir until fully dissolved.

Add Potassium Carbonate (13.8 g, 100 mmol, 1.0 equiv). Note: Use exactly 1.0 equivalent to

minimize dianion formation.

Add Potassium Iodide (0.83 g, 5 mmol, 5 mol%) to catalyze the alkylation via in situ

formation of the more reactive iodide.

Stir the suspension at Room Temperature (25°C) for 30 minutes. The mixture will turn from

pale beige to a darker phenoxide color.

Step 2: Alkylation

Add 1-Bromo-2-methoxyethane (13.9 g, 100 mmol, 1.0 equiv) dropwise over 10 minutes.

Heat the reaction mixture to 60°C.

Monitor: Check progress by TLC (Mobile Phase: 30% EtOAc in Hexanes) or HPLC after 4

hours.

Target Rf: ~0.4 (distinct from starting material Rf ~0.1).[5]

Endpoint: >95% consumption of starting material.[6] If reaction stalls, add 0.1 equiv of

alkyl bromide.

Step 3: Workup

Cool the mixture to room temperature.

Pour the reaction mass into Ice-Water (400 mL) with vigorous stirring.
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Adjust pH to ~6-7 using 1N HCl (careful addition) to ensure the product is protonated (phenol

form) and residual carbonate is neutralized.

Extract with Ethyl Acetate (3 x 150 mL).

Combine organic layers and wash with:

Water (2 x 100 mL) to remove DMF.

Brine (1 x 100 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification

The crude oil typically contains:

Target: 4-Chloro-3-(2-methoxyethoxy)phenol (Major).

Isomer: 4-Chloro-1-(2-methoxyethoxy)phenol (Minor).

Bis-alkylated byproduct (Trace).

Recrystallization: Dissolve crude in hot Toluene/Heptane (1:3) and cool slowly. The target

phenol often crystallizes due to intermolecular H-bonding.

Alternative: Flash Column Chromatography (SiO₂). Gradient: 10% → 40% EtOAc in

Hexanes.

Synthesis Workflow & Pathway
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Caption: Reaction pathway leveraging the acidity difference of the ortho-chlorophenol moiety

for regiocontrol.

Quality Control & Analytical Validation
To confirm the regiochemistry (3-alkoxy vs 1-alkoxy), NMR analysis is definitive.
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Analytical Method
Expected Signal (Target: 3-
Substituted)

Diagnosis

¹H NMR (DMSO-d₆) δ 10.0 ppm (s, 1H) Phenolic OH (Singlet).

δ 6.4 - 6.6 ppm (m, 2H)

Protons at C2 and C6. The C2

proton appears as a doublet

(J~2.5 Hz) coupled to C6.

δ 7.2 ppm (d, 1H) Proton at C5 (Ortho to Cl).

δ 4.1 ppm (t, 2H) O-CH₂ protons.

NOESY 2D NMR Correlation

Strong NOE between O-CH₂

protons and the aromatic

proton at C2 (isolated between

OR and OH).

HPLC Retention Time

Target is generally less polar

than the 1-isomer due to

internal H-bonding (OH...O-

Ether).

Alternative Route (Contingency)
If regioselectivity in Route A is insufficient (<80%), employ Route B:

Start: Resorcinol.

Step 1: Mono-alkylation with 1-bromo-2-methoxyethane (Statistical mixture, separate by

chromatography).

Step 2: Chlorination of 3-(2-methoxyethoxy)phenol using Sulfuryl Chloride (SO₂Cl₂).

Mechanism:[7] The OH group is a stronger activator than the Alkoxy group. Chlorination

directs para to the OH (Position 4) and ortho to the Alkoxy (Position 4).

Result: High regioselectivity for the 4-chloro isomer.
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Safety & Handling
4-Chlororesorcinol: Causes skin irritation and serious eye damage. Wear nitrile gloves and

safety goggles.

1-Bromo-2-methoxyethane: Alkylating agent. Potential mutagen. Handle in a fume hood.

DMF: Reproductive toxicity. Avoid inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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